Cas no 953756-01-9 (Amino(5-bromo-2-fluorophenyl)acetonitrile)

• Product Name: Amino(5-bromo-2-fluorophenyl)acetonitrile
• CAS No: 953756-01-9
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• MDL: MFCD09728799
• CID: 4760872
• Update Time: 2026-02-26

Amino(5-bromo-2-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• AMINO(5-BROMO-2-FLUOROPHENYL)ACETONITRILE
• 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile
• Amino(5-bromo-2-fluorophenyl)acetonitrile

• MDL： MFCD09728799
• Inchi： 1S/C8H6BrFN2/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3,8H,12H2
• InChI Key： DLIDSWSMEQAQSA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8

Additional information on Amino(5-bromo-2-fluorophenyl)acetonitrile

Amino(5-bromo-2-fluorophenyl)acetonitrile: A Comprehensive Overview

Amino(5-bromo-2-fluorophenyl)acetonitrile, with CAS No 953756-01-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine and fluorine atoms, an amino group, and an acetonitrile moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The phenyl ring in Amino(5-bromo-2-fluorophenyl)acetonitrile plays a crucial role in its chemical properties. The substitution pattern, with bromine at the 5-position and fluorine at the 2-position, introduces electronic effects that influence the molecule's reactivity and stability. Recent studies have shown that such halogen substitutions can enhance the molecule's ability to participate in various chemical reactions, including nucleophilic aromatic substitutions and cross-coupling reactions.

The amino group attached to the phenyl ring adds another layer of functionality to this compound. Amino groups are known for their ability to act as nucleophiles or bases in organic reactions. In the case of Amino(5-bromo-2-fluorophenyl)acetonitrile, this group can facilitate the formation of amide bonds or serve as a site for further functionalization. Researchers have explored the use of this compound as a building block in peptide synthesis, where its amino group can be utilized to construct complex biomolecules.

The acetonitrile moiety in this compound is another key feature. Acetonitriles are commonly used as protecting groups for amines or as intermediates in the synthesis of pharmaceuticals. In Amino(5-bromo-2-fluorophenyl)acetonitrile, the acetonitrile group provides a stable environment for the amino group while also offering opportunities for further chemical transformations. For instance, it can be converted into an amide or an ester through simple reaction conditions.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing Amino(5-bromo-2-fluorophenyl)acetonitrile. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the phenyl ring. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

In terms of applications, Amino(5-bromo-2-fluorophenyl)acetonitrile has shown promise in drug discovery efforts. Its unique structure enables it to interact with various biological targets, including enzymes and receptors. For example, studies have demonstrated that this compound can inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

Moreover, the presence of halogen atoms on the phenyl ring enhances the compound's pharmacokinetic properties. Bromine and fluorine substitutions can improve solubility and bioavailability, which are critical factors in drug development. Researchers have also investigated the metabolic stability of this compound, finding that it exhibits favorable profiles in preclinical models.

The versatility of Amino(5-bromo-2-fluorophenyl)acetonitrile extends beyond pharmaceutical applications. It has been utilized as an intermediate in the synthesis of agrochemicals and advanced materials. Its ability to undergo multiple types of chemical transformations makes it a valuable tool in diverse research areas.

In conclusion, Amino(5-bromo-2-fluorophenyl)acetonitrile (CAS No 953756-01-9) is a multifunctional compound with significant potential in organic synthesis and drug discovery. Its unique structure, combining halogenated phenyl rings with amino and acetonitrile groups, provides a platform for exploring novel chemical reactions and biological activities. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow.